Cas no 896346-72-8 (N-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzenesulfonamide)

• Product Name: N-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzenesulfonamide
• CAS No: 896346-72-8
• MF: C₁₈H₁₆FNO₄S₃
• MW: 425.517344474792
• CID: 5979855
• PubChem ID: 16829662
• Update Time: 2025-10-21

N-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzenesulfonamide
• Benzenesulfonamide, N-[2-[(4-fluorophenyl)sulfonyl]-2-(2-thienyl)ethyl]-
• N-[2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl]benzenesulfonamide
• 896346-72-8
• MFCD06748732
• SR-01000023136
• N-[2-(4-fluorophenyl)sulfonyl-2-thiophen-2-ylethyl]benzenesulfonamide
• SR-01000023136-1
• F2570-0741
• AKOS002069646
• N-[2-[(4-fluorophenyl)sulfonyl]-2-(2-thienyl)ethyl]benzenesulfonamide
• N-(2-((4-fluorophenyl)sulfonyl)-2-(thiophen-2-yl)ethyl)benzenesulfonamide
• AKOS021725685

• Inchi： 1S/C18H16FNO4S3/c19-14-8-10-15(11-9-14)26(21,22)18(17-7-4-12-25-17)13-20-27(23,24)16-5-2-1-3-6-16/h1-12,18,20H,13H2
• InChI Key： ZNJGGGLVIBLTLE-UHFFFAOYSA-N
• SMILES： C1(S(NCC(S(C2=CC=C(F)C=C2)(=O)=O)C2SC=CC=2)(=O)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 425.02254967g/mol
• Monoisotopic Mass: 425.02254967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.428±0.06 g/cm3(Predicted)
• Boiling Point: 643.0±65.0 °C(Predicted)
• pka: 9.42±0.40(Predicted)

Additional information on N-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzenesulfonamide

Comprehensive Overview of N-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzenesulfonamide (CAS No. 896346-72-8)

N-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzenesulfonamide (CAS No. 896346-72-8) is a specialized sulfonamide derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its fluorobenzenesulfonyl and thiophen-2-yl moieties, exhibits intriguing chemical behavior, making it a subject of interest for researchers exploring novel therapeutic agents and advanced material science.

The molecular structure of N-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzenesulfonamide combines a benzenesulfonamide core with a thiophene ring, which is known for its electron-rich properties. This combination enhances the compound's reactivity and potential utility in drug design, particularly in targeting enzymes or receptors where sulfonamide groups play a critical role. The presence of a fluorine atom further modulates its electronic and steric properties, which can influence binding affinity and metabolic stability.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their widespread use in medicinal chemistry. Researchers are particularly interested in how N-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzenesulfonamide can be optimized for improved bioavailability and selectivity. Questions such as "What are the synthetic routes for 896346-72-8?" or "How does fluorobenzenesulfonyl modification impact drug efficacy?" are frequently searched in academic and industrial databases, reflecting the compound's relevance in contemporary science.

From a synthetic perspective, the preparation of N-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzenesulfonamide involves multi-step organic reactions, including sulfonylation and coupling reactions. The thiophene ring introduces challenges in regioselectivity, which are often addressed using modern catalytic methods. These synthetic intricacies make the compound a valuable case study for chemists developing new methodologies for heterocyclic sulfonamides.

Beyond pharmaceuticals, N-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzenesulfonamide has potential applications in material science. Its aromatic and sulfonamide groups contribute to thermal stability and solubility, properties that are desirable in polymer additives or coatings. This dual applicability aligns with the growing trend of multi-functional chemicals in industrial research.

Environmental and safety considerations are also critical when handling 896346-72-8. While not classified as hazardous, proper storage and handling protocols are essential to maintain its integrity. Researchers often inquire about "stability of fluorobenzenesulfonamide derivatives" or "compatibility of thiophene-containing sulfonamides with common solvents," highlighting the need for detailed technical data.

In conclusion, N-2-(4-fluorobenzenesulfonyl)-2-(thiophen-2-yl)ethylbenzenesulfonamide represents a versatile compound with broad scientific appeal. Its structural features, combined with emerging applications, ensure its continued relevance in both academic and industrial settings. As research progresses, this compound is likely to inspire further innovations in drug discovery and material engineering.